Cas no 204919-54-0 (1,3-Dimethyl-1H-indole-2-carboxylic acid)

• Product Name: 1,3-Dimethyl-1H-indole-2-carboxylic acid
• CAS No: 204919-54-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD10686631
• CID: 241411
• PubChem ID: 12496663
• Update Time: 2025-04-19

1,3-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 1,3-dimethyl-
• 1,3-dimethylindole-2-carboxylic acid
• 204919-54-0
• GUAVXCSZSKSTBL-UHFFFAOYSA-N
• LS-01884
• FT-0679059
• CS-0328357
• BB 0256609
• SCHEMBL1092586
• MFCD10686631
• AKOS000321489
• DTXSID50500409
• 1H-Indole-2-carboxylic acid, 1,3-dimethyl-
• 1, 3-dimethylindole-2-carboxylic acid
• DA-30256
• STK501551
• ALBB-005033

• MDL： MFCD10686631
• Inchi： 1S/C11H11NO2/c1-7-8-5-3-4-6-9(8)12(2)10(7)11(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： GUAVXCSZSKSTBL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 392.54°C at 760 mmHg
• Flash Point: 191.201°C
• Refractive Index: 1.6
• PSA: 42.23000
• LogP: 2.18490

1,3-Dimethyl-1H-indole-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives